2-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]decan-4-yl)-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C19H22N2O4/c1-2-25-14-7-5-13(6-8-14)20-15(22)10-21-18(23)16-11-3-4-12(9-11)17(16)19(21)24/h5-8,11-12,16-17H,2-4,9-10H2,1H3,(H,20,22)
• InChI Key: SRVYYXPARCVBPE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN2C(=O)C3C4CCC(C4)C3C2=O
• Molecular Formula: C19H22N2O4
• Molecular Weight: 342.4 g/mol

Description

2-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)-N-(4-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C19H22N2O4 and its molecular weight is 342.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 342.15795719 g/mol and the complexity rating of the compound is 542. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Analysis

• The compound has been involved in studies related to the synthesis and structural analysis of exo Diels-Alder adducts, showcasing its role in the formation of complex molecular structures. For instance, research by Trujillo-Ferrara et al. (2004) delved into the exo Diels-Alder adducts between ortho- and para-N-acetoxyphenylmaleimides and furan, highlighting the structural nuances and packing interactions of similar compounds through soft C-H...X interactions, forming interlinked centrosymmetric tetramers in the crystal lattice Trujillo-Ferrara et al., 2004.

Catalytic Applications

• Studies have also focused on the catalytic properties and applications of related compounds in green chemistry and synthesis processes. For example, research on the catalytic hydrogenation for the green synthesis of N-(3-Amino-4-methoxyphenyl)acetamide demonstrated innovative approaches to chemical synthesis that are environmentally friendly and efficient, indicating the potential of similar compounds in catalytic processes Zhang Qun-feng, 2008.

Antimicrobial Applications

• The exploration of novel antimicrobial compounds is another area where similar compounds have been studied. A study by Shams et al. (2011) on the design and synthesis of novel antimicrobial acyclic and heterocyclic dyes based on similar molecular systems showcased the antimicrobial potential of these compounds against a variety of microorganisms, suggesting possible applications in medical and textile industries Shams et al., 2011.

Antioxidant Activity

• The antioxidant properties of compounds with a similar chemical structure have been investigated, revealing their potential in combating oxidative stress. For instance, research into novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives demonstrated significant antioxidant activity, which could be leveraged in pharmaceutical and nutraceutical applications Chkirate et al., 2019.